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Cat. No.: B1667786 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Allopregnanolone (3α-hydroxy-5α-pregnan-20-one) is a neurosteroid that acts as a potent

positive allosteric modulator of the γ-aminobutyric acid type A (GABA-A) receptor.[1][2][3] Its

role in various neurological and psychiatric conditions has led to a growing interest in its

accurate quantification in biological matrices such as plasma. This application note provides a

detailed protocol for the quantification of allopregnanolone in human plasma using a sensitive

and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. The

methodology described herein involves plasma sample preparation by protein precipitation,

derivatization to enhance ionization efficiency, followed by chromatographic separation and

detection by mass spectrometry.

Quantitative Data Summary
The following tables summarize the quantitative performance parameters of the described LC-

MS/MS method for allopregnanolone quantification.

Table 1: Calibration Curve and Linearity
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Analyte
Concentration
Range (pg/mL)

Correlation
Coefficient (r)

Weighting Factor

Allopregnanolone 5 - 2000 > 0.99 1/x

Table 2: Precision and Accuracy

Quality
Control
(QC) Level

Concentrati
on (pg/mL)

Intra-day
Precision
(%CV)

Intra-day
Accuracy
(%)

Inter-day
Precision
(%CV)

Inter-day
Accuracy
(%)

Low (LQC) 15 < 15 90 - 110 < 15 90 - 110

Medium

(MQC)
150 < 15 90 - 110 < 15 90 - 110

High (HQC) 1500 < 15 90 - 110 < 15 90 - 110

Table 3: Sensitivity and Recovery

Parameter Value

Lower Limit of Quantification (LLOQ) 5 pg/mL

Extraction Recovery > 95%

Experimental Protocols
Materials and Reagents

Allopregnanolone reference standard

Allopregnanolone-d4 (internal standard, IS)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)
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Formic acid (LC-MS grade)

1-Amino-4-methylpiperazine (AMP) derivatization reagent[4]

Human plasma (K2EDTA)

Standard and Quality Control Sample Preparation
Stock Solutions (1 mg/mL): Prepare individual stock solutions of allopregnanolone and

allopregnanolone-d4 in methanol.

Working Standard Solutions: Prepare serial dilutions of the allopregnanolone stock solution

in methanol to create working standard solutions for spiking into plasma to generate

calibration standards.

Internal Standard Working Solution (10 ng/mL): Dilute the allopregnanolone-d4 stock

solution in methanol.

Calibration Standards and Quality Control (QC) Samples: Spike appropriate volumes of the

working standard solutions into blank human plasma to prepare calibration standards and

QC samples at low, medium, and high concentrations.

Sample Preparation Protocol
Plasma Aliquoting: To 100 µL of plasma sample, calibration standard, or QC sample in a

microcentrifuge tube, add 10 µL of the internal standard working solution

(Allopregnanolone-d4).

Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each tube. Vortex for 30 seconds

to precipitate proteins.

Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.
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Derivatization: Reconstitute the dried residue in 50 µL of the derivatization reagent (1-Amino-

4-methylpiperazine in acetonitrile). Vortex and incubate at 60°C for 30 minutes.[4]

Final Reconstitution: After incubation, evaporate the derivatization reagent to dryness under

nitrogen. Reconstitute the residue in 100 µL of the mobile phase (50:50 methanol:water with

0.1% formic acid) for LC-MS/MS analysis.

LC-MS/MS Method
Table 4: Liquid Chromatography Parameters

Parameter Setting

HPLC System Agilent 1290 Infinity II or equivalent

Column
Agilent Poroshell 120 EC-C18, 2.1 x 50 mm, 2.7

µm[5]

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Methanol

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Gradient Elution Time (min)

0.0

1.0

5.0

5.1

5.2

7.0

Table 5: Mass Spectrometry Parameters
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Parameter Setting

Mass Spectrometer Sciex Triple Quad 6500+ or equivalent

Ionization Mode Electrospray Ionization (ESI), Positive

Ion Source Gas 1 50 psi

Ion Source Gas 2 50 psi

Curtain Gas 35 psi

Temperature 500°C

IonSpray Voltage 5500 V

MRM Transitions Analyte

Allopregnanolone-AMP

Allopregnanolone-d4-AMP
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Caption: Allopregnanolone synthesis from progesterone and its action on the GABA-A

receptor.

Experimental Workflow
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Caption: Workflow for the LC-MS/MS quantification of allopregnanolone in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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